Cas no 1354951-74-8 (3-Ethyl-4-phenylpiperidine)

• Product Name: 3-Ethyl-4-phenylpiperidine
• CAS No: 1354951-74-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD20731217
• CID: 4696430
• PubChem ID: 56828112
• Update Time: 2025-06-28

3-Ethyl-4-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4-phenylpiperidine
• NE19704
• Z1310677514
• 3-Ethyl-4-phenylpiperidine

• MDL： MFCD20731217
• Inchi： 1S/C13H19N/c1-2-11-10-14-9-8-13(11)12-6-4-3-5-7-12/h3-7,11,13-14H,2,8-10H2,1H3
• InChI Key： HJLMDBFLDGLUCM-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=CC=2)C(CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 12

Additional information on 3-Ethyl-4-phenylpiperidine

Research Brief on 3-Ethyl-4-phenylpiperidine (CAS: 1354951-74-8): Recent Advances and Applications in Chemical Biology and Medicine

3-Ethyl-4-phenylpiperidine (CAS: 1354951-74-8) is a piperidine derivative that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and pain management. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a valuable candidate for further drug development.

One of the key areas of research involving 3-Ethyl-4-phenylpiperidine is its role as a modulator of opioid receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for the μ-opioid receptor (MOR), with selective binding properties that could reduce the risk of addiction and side effects commonly associated with traditional opioids. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's interaction with MOR, highlighting its potential as a safer alternative for pain relief.

In addition to its opioid-related applications, 3-Ethyl-4-phenylpiperidine has also been investigated for its neuroprotective effects. A recent preclinical study published in Neuropharmacology reported that the compound could mitigate oxidative stress and inflammation in neuronal cells, suggesting its utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed rodent models and advanced imaging techniques to validate these findings, providing a robust foundation for future clinical trials.

The synthesis and optimization of 3-Ethyl-4-phenylpiperidine have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry detailed a novel, scalable synthetic route for this compound, emphasizing improved yield and purity. The authors utilized catalytic asymmetric hydrogenation and other advanced techniques to achieve enantioselective synthesis, which is critical for ensuring the compound's pharmacological efficacy and safety.

Despite these advancements, challenges remain in the development of 3-Ethyl-4-phenylpiperidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's versatile pharmacological profile and recent breakthroughs in its synthesis and application underscore its potential to become a cornerstone in modern drug discovery.

In conclusion, 3-Ethyl-4-phenylpiperidine (CAS: 1354951-74-8) represents a promising avenue for research in chemical biology and medicine. Its dual role in opioid receptor modulation and neuroprotection, coupled with advancements in synthetic chemistry, positions it as a compound of high interest for future studies. Continued exploration of its mechanisms and therapeutic potential will likely yield significant contributions to the field.